[4-(2-Piperidin-1-ylethoxy)phenyl]boronic acid
Overview
Description
“[4-(2-Piperidin-1-ylethoxy)phenyl]boronic acid” is a chemical compound with the molecular formula C13H20BNO3 . It is used in research and has a molecular weight of 249.12 g/mol.
Synthesis Analysis
The synthesis of “this compound” involves a boronic acid synthesis process. A mixture of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol, 1-(2-chloroethyl)piperidine hydrochloride, potassium carbonate, and 18-crown-6 in MeCN was heated in the microwave at 180°C for 10 minutes. The mixture was then diluted with MeOH and a small amount of water and purified by SPE using a MP-TsOH resin cartridge. The solvent was removed in vacuo to afford the product .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C13H20BNO3. The compound has a molecular weight of 249.12 g/mol.
Chemical Reactions Analysis
The compound “this compound” can undergo catalytic protodeboronation, a process that involves the removal of a boron atom from the molecule. This process is paired with a Matteson–CH2–homologation, allowing for a formal anti-Markovnikov alkene hydromethylation .
Physical and Chemical Properties Analysis
“this compound” is a solid compound . The exact boiling point is not available .
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that boronic acids are often used in suzuki-miyaura cross-coupling reactions , which are widely applied transition metal catalyzed carbon-carbon bond forming reactions .
Mode of Action
In the context of Suzuki-Miyaura cross-coupling reactions, [4-(2-Piperidin-1-ylethoxy)phenyl]boronic acid would interact with its targets through a process called transmetalation . This process involves the transfer of an organic group from boron to palladium . The reaction conditions for this process are exceptionally mild and tolerant to various functional groups .
Biochemical Pathways
In the context of suzuki-miyaura cross-coupling reactions, the compound would participate in the formation of carbon-carbon bonds , which are fundamental to many biochemical pathways.
Result of Action
In the context of suzuki-miyaura cross-coupling reactions, the compound would contribute to the formation of carbon-carbon bonds , which could potentially lead to the synthesis of complex organic molecules.
Action Environment
It’s worth noting that the reaction conditions for suzuki-miyaura cross-coupling reactions, in which this compound might be used, are exceptionally mild and tolerant to various functional groups . This suggests that the compound might exhibit stability and efficacy under a wide range of conditions.
Properties
IUPAC Name |
[4-(2-piperidin-1-ylethoxy)phenyl]boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20BNO3/c16-14(17)12-4-6-13(7-5-12)18-11-10-15-8-2-1-3-9-15/h4-7,16-17H,1-3,8-11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSKNUDYIGGHKRG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(C=C1)OCCN2CCCCC2)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20BNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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